Cas no 832737-75-4 (methyl 5-(2-chloro-6-methylphenoxy)methylfuran-2-carboxylate)

• Product Name: methyl 5-(2-chloro-6-methylphenoxy)methylfuran-2-carboxylate
• CAS No: 832737-75-4
• MF: C₁₄H₁₃ClO₄
• MW: 280.703623533249
• MDL: MFCD04967309
• CID: 3058268
• PubChem ID: 7017148
• Update Time: 2025-08-03

methyl 5-(2-chloro-6-methylphenoxy)methylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chloro-6-methyl-phenoxymethyl)-furan-2-carboxylic acid methyl ester
• methyl 5-(2-chloro-6-methylphenoxy)methylfuran-2-carboxylate
• METHYL 5-(2-CHLORO-6-METHYLPHENOXYMETHYL)FURAN-2-CARBOXYLATE
• Methyl5-((2-chloro-6-methylphenoxy)methyl)furan-2-carboxylate
• AKOS000305849
• STK312386
• 832737-75-4
• methyl 5-[(2-chloro-6-methylphenoxy)methyl]furan-2-carboxylate
• EN300-229011
• methyl 5-[(2-chloro-6-methylphenoxy)methyl]-2-furoate
• BBL038664
• CS-0279457
• Methyl 5-((2-chloro-6-methylphenoxy)methyl)furan-2-carboxylate

• MDL： MFCD04967309
• Inchi： 1S/C14H13ClO4/c1-9-4-3-5-11(15)13(9)18-8-10-6-7-12(19-10)14(16)17-2/h3-7H,8H2,1-2H3
• InChI Key： CWLRSQUQAOEFCY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1OCC1=CC=C(C(=O)OC)O1

Computed Properties

• Exact Mass: 280.0502366Da
• Monoisotopic Mass: 280.0502366Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 48.7Ų

Additional information on methyl 5-(2-chloro-6-methylphenoxy)methylfuran-2-carboxylate

Methyl 5-(2-Chloro-6-methylphenoxy)methylfuran-2-carboxylate (CAS No. 832737-75-4): An Overview

Methyl 5-(2-chloro-6-methylphenoxy)methylfuran-2-carboxylate (CAS No. 832737-75-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound belongs to the class of furan derivatives and is characterized by its distinctive 2-chloro-6-methylphenoxy substituent, which imparts specific chemical and biological properties.

The chemical structure of methyl 5-(2-chloro-6-methylphenoxy)methylfuran-2-carboxylate consists of a furan ring with a methyl group attached to the carboxylate moiety and a substituted phenoxy group attached to the methylfuran ring. The presence of the chloro and methyl groups on the phenoxy substituent plays a crucial role in determining the compound's reactivity and stability. These structural features make it an attractive candidate for various synthetic transformations and as a building block in the synthesis of more complex molecules.

In the context of pharmaceutical research, methyl 5-(2-chloro-6-methylphenoxy)methylfuran-2-carboxylate has been explored for its potential as an intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its use in the development of drugs targeting specific biological pathways. For instance, researchers have investigated its role in the synthesis of compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. The unique combination of functional groups in this molecule allows for fine-tuning of its pharmacological profile, making it a valuable tool in drug discovery.

The synthetic accessibility of methyl 5-(2-chloro-6-methylphenoxy)methylfuran-2-carboxylate has also been a subject of interest. Various synthetic routes have been developed to efficiently produce this compound, with a focus on optimizing yield and purity. One common approach involves the reaction of 2-chloro-6-methylphenol with an appropriate furan derivative, followed by esterification to form the final product. These synthetic methods have been refined over time to enhance their scalability and applicability in industrial settings.

In addition to its pharmaceutical applications, methyl 5-(2-chloro-6-methylphenoxy)methylfuran-2-carboxylate has found use in other areas of chemistry. For example, it has been employed as a ligand in coordination chemistry, where its unique electronic properties can influence the reactivity and selectivity of metal complexes. This makes it useful in catalytic processes and as a precursor for functional materials.

The environmental impact of compounds like methyl 5-(2-chloro-6-methylphenoxy)methylfuran-2-carboxylate is another important consideration. Recent studies have focused on assessing the biodegradability and toxicity of such compounds to ensure their safe use in various applications. Preliminary data suggest that this compound exhibits low toxicity and good biodegradability, making it a more environmentally friendly option compared to some traditional alternatives.

In conclusion, methyl 5-(2-chloro-6-methylphenoxy)methylfuran-2-carboxylate (CAS No. 832737-75-4) is a multifaceted compound with significant potential across multiple domains. Its unique chemical structure, synthetic accessibility, and diverse applications make it an important molecule for further research and development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.